Cas no 15451-69-1 (Butanoic acid, 3,3'-thiobis-, dioctadecyl ester)

• Product Name: Butanoic acid, 3,3'-thiobis-, dioctadecyl ester
• CAS No: 15451-69-1
• MF: C₄₄H₈₆O₄S
• MW: 711.216253757477
• CID: 95736
• PubChem ID: 13240213
• Update Time: 2025-04-18

Butanoic acid, 3,3'-thiobis-, dioctadecyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3,3'-thiobis-, dioctadecyl ester
• octadecyl 3-(4-octadecoxy-4-oxobutan-2-yl)sulfanylbutanoate
• DTXSID10531193
• Dioctadecyl 3,3'-sulfanediyldibutanoate
• 15451-69-1
• SCHEMBL340845

• Inchi： 1S/C44H86O4S/c1-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-47-43(45)39-41(3)49-42(4)40-44(46)48-38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-2/h41-42H,5-40H2,1-4H3
• InChI Key： YWTSHKRNIUHIQZ-UHFFFAOYSA-N
• SMILES： S(C(C)CC(=O)OCCCCCCCCCCCCCCCCCC)C(C)CC(=O)OCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 710.62468239g/mol
• Monoisotopic Mass: 710.62468239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 49
• Rotatable Bond Count: 42
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 19.1
• Topological Polar Surface Area: 77.9Ų